Cas no 79559-61-8 (5-Hydroxy-7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-3-heptanone)

5-Hydroxy-7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-3-heptanone is a bioactive phenolic compound with a structurally unique heptanone backbone. Its key features include dual hydroxyl and methoxy functional groups, which contribute to its potential antioxidant and anti-inflammatory properties. The compound's phenyl and hydroxyphenyl substituents enhance its stability and reactivity, making it a valuable intermediate in synthetic organic chemistry and pharmaceutical research. Its well-defined molecular structure allows for precise modifications, facilitating studies in structure-activity relationships. This compound is particularly relevant in exploring natural product derivatives and bioactive small molecules for therapeutic applications. High purity and consistent synthesis protocols ensure reproducibility in research settings.

5-Hydroxy-7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-3-heptanone structure

79559-61-8 structure

Product Name:5-Hydroxy-7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-3-heptanone

CAS No:79559-61-8

MF:C₂₀H₂₄O₄

MW:328.402166366577

CID:60100

PubChem ID:5318228

Update Time:2025-06-07

5-Hydroxy-7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-3-heptanone Chemical and Physical Properties

Names and Identifiers

- 5-Hydroxy-7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-3-heptanone
- 5-hydroxy-6-tert.-butyl-1,1-pentamethylene-3,3-dimethyl-indane
- DTXSID901179807
- SMR000440596
- F11845
- NCGC00169542-01
- 5-Hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-3-heptanone
- ACon1_001241
- SCHEMBL32090
- HMS2270I16
- Q27210123
- MLS000876942
- 5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)
- 5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one
- MEGxp0_001107
- 5-hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone
- 79559-61-8
- CHEMBL1506910
- FS-8247
- AKOS027339733
- BRD-A48753142-001-01-2
- CHEBI:121564
- 5-Hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-3-heptanone (ACI)
- (±)-5-Hydroxy-7-(4′-hydroxy-3′-methoxyphenyl)-1-phenyl-3-hepatanone
- 5-Hydroxy-7-(4′-hydroxy-3′-methoxyphenyl)-1-phenyl-3-heptanone
- 1-(3,4-Dihydroxyphenyl)-7-phenyl-3,5-heptanediol; (3ζ,5ζ)-form, 5-Ketone, 3'-Me ether
- MLSMR
- 5-Hydroxy-7-(4a(2)-hydroxy-3a(2)-methoxyphenyl)-1-phenyl-3-heptanone
- 1-Phenyl-5-hydroxy-7- (4''-hydroxy-3''-methoxyphenyl) heptane-3-one
- DB-296135
- GLXC-20056
- 5-HPH
- MDL： MFCD11042258
- Inchi： 1S/C20H24O4/c1-24-20-13-16(9-12-19(20)23)8-11-18(22)14-17(21)10-7-15-5-3-2-4-6-15/h2-6,9,12-13,18,22-23H,7-8,10-11,14H2,1H3
- InChI Key： JHJPDDBIHSFERA-UHFFFAOYSA-N
- SMILES： O=C(CC(CCC1C=C(OC)C(O)=CC=1)O)CCC1C=CC=CC=1

Computed Properties

Exact Mass: 328.16700
Monoisotopic Mass: 328.16745924g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 9
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 66.8Å²

Experimental Properties

PSA: 66.76000
LogP: 3.28630

5-Hydroxy-7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-3-heptanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN95135-20mg	5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)	79559-61-8	>=98%	20mg	$268	2021-07-22
ChemFaces	CFN95135-20mg	5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)	79559-61-8	>=98%	20mg	$268	2023-09-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3118-25 mg	5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)	79559-61-8		25mg	￥3376.00	2022-04-26
TargetMol Chemicals	TN3118-20 mg	5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)	79559-61-8	98%	20mg	￥ 3,520	2023-07-11
TargetMol Chemicals	TN3118-1 mL * 10 mM (in DMSO)	5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)	79559-61-8	98%	1 mL * 10 mM (in DMSO)	￥ 1,670	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3118-20mg	5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)	79559-61-8		20mg	￥ 3520	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3118-1 mL * 10 mM (in DMSO)	5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)	79559-61-8		1 mL * 10 mM (in DMSO)	￥ 1670	2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1209671-1g	5-Hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-3-heptanone	79559-61-8	98%	1g	￥5041.00	2024-07-28
TargetMol Chemicals	TN3118-20mg	5-Hydroxy-7-(4'-hydroxy-3'-methoxyphenyl)-1-phenyl-3-heptanone (DHPA)	79559-61-8		20mg	￥ 9080	2024-07-20
Crysdot LLC	CD12030395-1g	5-Hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one	79559-61-8	97%	1g	$559	2024-07-24